Cas no 75548-99-1 (1,3-diazepane-2,4-dione)

1,3-diazepane-2,4-dione structure
1,3-diazepane-2,4-dione structure
Product name:1,3-diazepane-2,4-dione
CAS No:75548-99-1
MF:C5H8N2O2
MW:128.12922
CID:981853
PubChem ID:333070

1,3-diazepane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-diazepane-2,4-dione
    • [1,3]Diazepan-2,4-dione
    • 2,4-Dioxohexahydro-1,3-diazepin
    • AC1L7CGF
    • CTK2H9722
    • NSC332879
    • Perhydro-1,3-diazepine-2,4-dione
    • SureCN3077723
    • tetrahydro-2H-1,3-diazepine-2,4(3H)-dione
    • AKOS006359448
    • SCHEMBL3077723
    • 75548-99-1
    • 1,3-Diazepane-2,4-dione #
    • DTXSID40318595
    • GOFALJDPGWIYKL-UHFFFAOYSA-N
    • NSC-332879
    • Inchi: InChI=1S/C5H8N2O2/c8-4-2-1-3-6-5(9)7-4/h1-3H2,(H2,6,7,8,9)
    • InChI Key: GOFALJDPGWIYKL-UHFFFAOYSA-N
    • SMILES: C1CC(=O)NC(=O)NC1

Computed Properties

  • Exact Mass: 128.05864
  • Monoisotopic Mass: 128.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.172
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 58.2
  • LogP: 0.26360

Recommend Articles

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd